Cas no 5985-00-2 (1,3-Dioxolo[4,5-g]isoquinoline,5,6,7,8-tetrahydro-4-methoxy-6-methyl-, hydrobromide (1:1))

1,3-Dioxolo[4,5-g]isoquinoline,5,6,7,8-tetrahydro-4-methoxy-6-methyl-, hydrobromide (1:1) structure

5985-00-2 structure

Product Name:1,3-Dioxolo[4,5-g]isoquinoline,5,6,7,8-tetrahydro-4-methoxy-6-methyl-, hydrobromide (1:1)

CAS No:5985-00-2

Molecular Formula:C₁₂H₁₅NO₃^.BRH

Molecular Weight:302.16400

CID:375789

PubChem ID:6419942

1,3-Dioxolo[4,5-g]isoquinoline,5,6,7,8-tetrahydro-4-methoxy-6-methyl-, hydrobromide (1:1) Properties

Names and Identifiers

- 1,3-Dioxolo[4,5-g]isoquinoline,5,6,7,8-tetrahydro-4-methoxy-6-methyl-, hydrobromide (1:1)
- HYDROCOTARNINE HYDROBROMIDE
- 4-methoxy-6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinoline,hydrobromide
- HYDROCOTARNINE
- HYDROCOTARNINE HYDROBROMIDE(RG)
- Prestwick_267
- UNII-XSR2NNV6TM
- NCGC00016666-06
- XSR2NNV6TM
- Tox21_110552_1
- EN300-191460
- 8-Methoxy-5,6-methylenedioxy-2-methyl-1,2,3,4-tetrahydroisoquinoline hydrobromide
- 1,3-Dioxolo(4,5-g)isoquinoline, 5,6,7,8-tetrahydro-4-methoxy-6-methyl-, hydrobromide (1:1)
- DTXSID9045392
- 1,5-g]isoquinoline, 5,6,7,8-tetrahydro-4-methoxy-6-methyl-, hydrobromide
- HMS1569J12
- NSC-99784
- NSC 99784
- DTXCID7025392
- Tox21_110552
- 5985-00-2
- NSC99784
- NCGC00016666-01
- SCHEMBL4281040
- FT-0627128
- 5,6,7,8-Tetrahydro-4-methoxy-6-methyl-1,3-dioxolo(4,5-g)isoquinoline hydrobromide
- CHEMBL1569495
- HYDROCOFARMINE HBR
- 4-methoxy-6-methyl-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]isoquinoline hydrobromide
- CCG-38859
- MLS002153904
- AKOS040761852
- 4-methoxy-6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinoline;hydrobromide
- Q27293981
- SR-01000842151
- SMR001233253
- CAS-5985-00-2
- HYDROCOTARNINE HYDROBROMIDE [MI]
- SR-01000842151-3
- 4-methoxy-6-methyl-5,6,7,8-tetrahydro-(1,3)dioxolo(4,5-g)isoquinolin-6-ium;bromide
- 4-methoxy-6-methyl-5,6,7,8-tetrahydro-[1,3]dioxolo[4,5-g]isoquinolin-6-ium;bromide
- InChIKey： VMLDPXIOBIJNAW-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H15NO3.BrH/c1-13-4-3-8-5-10-12(16-7-15-10)11(14-2)9(8)6-13;/h5H,3-4,6-7H2,1-2H3;1H
- SMILES： CN1CCC2=CC3=C(C(=C2C1)OC)OCO3.Br

Computed Properties

Exact Mass: 301.03100
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 301.031
Heavy Atom Count: 17
Complexity: 261
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Topological Polar Surface Area: 30.9A^2

Experimental Properties

LogP: 2.30780
PSA: 30.93000
Melting Point: 227～228℃

1,3-Dioxolo[4,5-g]isoquinoline,5,6,7,8-tetrahydro-4-methoxy-6-methyl-, hydrobromide (1:1) Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Enamine	EN300-191460-0.05g	4-methoxy-6-methyl-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]isoquinoline hydrobromide	5985-00-2		0.05g	$1068.0	2023-05-31
TargetMol Chemicals	TN4237-10 mg	Hydrocotarnine hydrobromide	5985-00-2	98%	10mg	￥ 1,270
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H76170-10mg	4-methoxy-6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinoline,hydrobromide	5985-00-2	,	10mg	¥1318.0	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4237-1 mg	Hydrocotarnine hydrobromide	5985-00-2		1mg	￥1105.00	2022-04-26

1,3-Dioxolo[4,5-g]isoquinoline,5,6,7,8-tetrahydro-4-methoxy-6-methyl-, hydrobromide (1:1) Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:5985-00-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

1,3-Dioxolo[4,5-g]isoquinoline,5,6,7,8-tetrahydro-4-methoxy-6-methyl-, hydrobromide (1:1) Related Literature

1. Index of subjects

J. Chem. Soc. Abstr. 1898 74 B730
2. XXVII.—On narcotine, cotarnine, and hydrocotarnine. Part I

G. H. Beckett,C. R. Alder Wright J. Chem. Soc. 1875 28 573
3. XIV.—On narcotine, cotarnine, and hydrocotarnine. (Part III)

G. H. Beckett,C. R. Alder Wright J. Chem. Soc. 1876 29 281
4. XI.—Narcotine, cotarnine, and hydrocotarnine. (Part II.)

G. H. Beckett,C. R. Alder Wright J. Chem. Soc. 1876 29 164
5. XXIV.—On narcotine, cotarnine, and hydrocotarnine. Part V. On new cotarnine derivatives and on nor-opianic acid

C. R. Alder Wright J. Chem. Soc. 1877 32 525
6. 429. Reduction of cotarnine and certain derivatives thereof

David B. Clayson J. Chem. Soc. 1949 2016
7. CLXXII.—isoQuinoline derivatives. Part VII. The preparation of hydrastinine from cotarnine

Frank Lee Pyman,Frederic George Percy Remfry J. Chem. Soc. Trans. 1912 101 1595
8. XIV.—The relative strengths of the alkaline hydroxides and of ammonia as measured by their action on cotarnine

James Johnston Dobbie,Alexander Lauder,Charles Kenneth Tinkler J. Chem. Soc. Trans. 1904 85 121

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